5-(2-Chloro-4-ethoxyphenyl)-2-methoxyphenol, 95%

• IUPAC Name: 5-(2-chloro-4-ethoxyphenyl)-2-methoxyphenol
• InChI: InChI=1S/C15H15ClO3/c1-3-19-11-5-6-12(13(16)9-11)10-4-7-15(18-2)14(17)8-10/h4-9,17H,3H2,1-2H3
• InChI Key: USUVNGDOXQSKNO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=C(C=C2)OC)O)Cl
• Molecular Formula: C15H15ClO3
• DSSTOX Substance ID: DTXSID30685743
• Molecular Weight: 278.73 g/mol
• CAS RN: 1261922-77-3

Description

5-(2-Chloro-4-ethoxyphenyl)-2-methoxyphenol, 95% (5-CEP-2-MP) is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 75-77°C and a solubility of 0.37 g/mL in methanol. 5-CEP-2-MP is widely used in laboratory experiments due to its high purity, low toxicity, and low cost. Its properties make it an attractive choice for a variety of applications, including synthesis, chromatography, and spectroscopy.

Scientific Research Applications

5-(2-Chloro-4-ethoxyphenyl)-2-methoxyphenol, 95% is widely used in scientific research, with applications ranging from synthesis to chromatography and spectroscopy. It is used in the synthesis of various organic compounds, such as drugs, dyes, and fragrances. It is also used in chromatography to separate and identify components of complex mixtures. In addition, it is used in spectroscopy to study the structure and properties of organic molecules.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-4-ethoxyphenyl)-2-methoxyphenol, 95% is not fully understood. However, it is believed to act as an electron-withdrawing group, which can stabilize the transition state of a reaction and increase the rate of reaction. This property is useful in the synthesis of organic compounds, as it can increase the yield of the reaction.
Biochemical and Physiological Effects
5-(2-Chloro-4-ethoxyphenyl)-2-methoxyphenol, 95% is not known to have any significant biochemical or physiological effects. It is a low-toxicity compound with no known adverse effects.

Advantages and Limitations for Lab Experiments

5-(2-Chloro-4-ethoxyphenyl)-2-methoxyphenol, 95% has several advantages for laboratory experiments. It is a low-cost, low-toxicity compound with a high purity. It is also easily synthesized and can be used in a variety of applications. However, it is not suitable for use in reactions that require a high temperature, as it has a low melting point.

Future Directions

There are several potential future directions for the use of 5-(2-Chloro-4-ethoxyphenyl)-2-methoxyphenol, 95% in scientific research. It could be used in the synthesis of more complex organic compounds, such as pharmaceuticals and fragrances. It could also be used in the development of new chromatographic and spectroscopic techniques. Additionally, further research could be done to better understand the mechanism of action of 5-(2-Chloro-4-ethoxyphenyl)-2-methoxyphenol, 95% and to explore its potential applications in other areas of scientific research.

Synthesis Methods

5-(2-Chloro-4-ethoxyphenyl)-2-methoxyphenol, 95% is synthesized through the reaction of 2-chloro-4-ethoxyphenol and 2-methoxyphenol in the presence of a strong base, such as potassium hydroxide. The reaction is carried out at room temperature in an aqueous solution of the reagents. The reaction proceeds through the formation of an intermediate product, which is then further converted to the desired product. The overall yield of the reaction is typically high, with yields of up to 95% reported.